Cas no 16576-98-0 (Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1))

• Product Name: Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1)
• CAS No: 16576-98-0
• MF: C₂₆H₄₈ClN
• MW: 410.119027137756
• CID: 186375
• PubChem ID: 3014947
• Update Time: 2025-04-19

Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-, chloride (1:1)
• benzyl-heptadecyl-dimethylazanium,chloride
• Ammonium,benzylheptadecyldimethyl-,chloride (8CI)
• Benzenemethanaminium,N-heptadecyl-N,N-dimethyl-,chloride (9CI)
• Benzyl(heptadecyl)dimethylammonium chloride
• EINECS 240-636-8
• Heptadecylbenzyldimethylammoniumchloride
• Dimethylbenzyl(heptadecyl)aminium·chloride
• dimethyl heptadecyl benzylamonium chloride
• CHEMBL3277502
• DTXSID20937127
• benzyl-heptadecyl-dimethylazanium;chloride
• 16576-98-0
• SCHEMBL7630149
• N-Benzyl-N,N-dimethylheptadecan-1-aminium chloride
• NS00052554

• Inchi： 1S/C26H48N.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-27(2,3)25-26-22-19-18-20-23-26;/h18-20,22-23H,4-17,21,24-25H2,1-3H3;1H/q+1;/p-1
• InChI Key： GYHYHYDLSZKPAC-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 409.34800
• Monoisotopic Mass: 409.347528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 303
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 5.13840